N-(Benzoimidazol-2-yl)-4-isopropylaniline

• CAS No.: 917974-33-5
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol
• IUPAC Name: N-(4-propan-2-ylphenyl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C16H17N3/c1-11(2)12-7-9-13(10-8-12)17-16-18-14-5-3-4-6-15(14)19-16/h3-11H,1-2H3,(H2,17,18,19)
• InChI Key: AWWPEZUTCHDUPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2=NC3=CC=CC=C3N2

Description

N-(Benzoimidazol-2-yl)-4-isopropylaniline is a useful research compound. Its molecular formula is C16H17N3 and its molecular weight is 251.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The title compound was prepared from 2-chlorobenzimidazole and 4-isopropylaniline by Procedure A. The product was isolated upon basic work-up and recrystallized from acetonitrile to give the title compound as the free base (white solid, mp 179-180° C.). MS(ES+) m/z 252 ([M+1]+, 100).